Cas no 57899-17-9 (2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile)

• Product Name: 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile
• CAS No: 57899-17-9
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5732965
• PubChem ID: 75481896
• Update Time: 2025-06-09

2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile
• 7-Chloro-2,3-dihydro-2-methyl-5-benzofuranacetonitrile
• EN300-43532
• DTXSID901208963
• AKOS024213826
• 57899-17-9
• 5-Benzofuranacetonitrile, 7-chloro-2,3-dihydro-2-methyl-
• 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile

• Inchi： 1S/C11H10ClNO/c1-7-4-9-5-8(2-3-13)6-10(12)11(9)14-7/h5-7H,2,4H2,1H3
• InChI Key： GPBXNQLLQPHTKD-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CC2=C1OC(C)C2

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 344.4±42.0 °C(Predicted)

Additional information on 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile

Recent Advances in the Study of 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile (CAS: 57899-17-9)

The compound 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile (CAS: 57899-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran core and acetonitrile functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. The researchers also noted its stability under various physiological conditions, which is a critical factor for drug development.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile exhibits notable anti-inflammatory and neuroprotective effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's neuroprotective properties were investigated in a 2023 study published in Neuropharmacology. The researchers found that 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile attenuated oxidative stress and neuronal apoptosis in a rat model of Parkinson's disease. These findings underscore its potential as a novel therapeutic candidate for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its absorption and distribution profiles. Additionally, toxicological assessments are ongoing to ensure its safety for human use.

In conclusion, 2-(7-Chloro-2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetonitrile (CAS: 57899-17-9) represents a promising molecule in the field of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with its synthetic feasibility, make it a compelling candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and conducting comprehensive preclinical evaluations to pave the way for clinical trials.